1-chloro-4-isocyanato-4-methylpentane
Overview
Description
1-Chloro-4-isocyanato-4-methylpentane, also known as CMIP, is an organic compound that is used in a variety of scientific research applications. It is a colorless, low-volatility, liquid that is highly soluble in water and other organic solvents. CMIP is a versatile reagent that is used in a variety of synthetic reactions, including the synthesis of heterocyclic compounds, the preparation of polymers, and the synthesis of pharmaceuticals. CMIP is also used in the production of polyurethane foams and coatings.
Scientific Research Applications
1-chloro-4-isocyanato-4-methylpentane is a versatile reagent that is used in a variety of scientific research applications. It is used in the synthesis of heterocyclic compounds, the preparation of polymers, and the synthesis of pharmaceuticals. This compound is also used in the production of polyurethane foams and coatings. In addition, this compound can be used as a surfactant in a variety of applications, such as drug delivery, emulsion polymerization, and the synthesis of nanomaterials.
Mechanism of Action
1-chloro-4-isocyanato-4-methylpentane is a reactive reagent that is capable of forming covalent bonds with other molecules. In the presence of a base, this compound can react with nucleophiles, such as alcohols, amines, and carboxylic acids, to form amides, esters, and other derivatives. This compound can also react with electrophiles, such as alkenes and alkynes, to form substituted cyclopentanes, cyclohexanes, and other derivatives.
Biochemical and Physiological Effects
This compound is a non-toxic reagent that is not known to have any adverse biochemical or physiological effects. It is not known to be carcinogenic, mutagenic, or teratogenic. It is not known to be a skin or eye irritant and is not known to be toxic to aquatic organisms.
Advantages and Limitations for Lab Experiments
The advantages of using 1-chloro-4-isocyanato-4-methylpentane in laboratory experiments include its low volatility, its high solubility in water and other organic solvents, its low toxicity, and its versatility. The limitations of using this compound in laboratory experiments include its low reactivity, its tendency to form polymers, and its tendency to form byproducts.
Future Directions
The potential future directions for 1-chloro-4-isocyanato-4-methylpentane include its use as a catalyst in organic synthesis, its use as a surfactant in drug delivery, its use in the synthesis of nanomaterials, and its use in the production of polyurethane foams and coatings. Additionally, this compound could be used in the synthesis of heterocyclic compounds, the preparation of polymers, and the synthesis of pharmaceuticals.
Synthesis Methods
1-chloro-4-isocyanato-4-methylpentane can be synthesized in a variety of ways, including the reaction of isocyanic acid with methyl pentane in the presence of a base. The reaction is typically carried out in an aqueous solution and requires a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at temperatures between 0 and 10°C. The reaction can be monitored using gas chromatography and the product can be isolated using distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloro-4-isocyanato-4-methylpentane can be achieved through a two-step reaction process. The first step involves the synthesis of 4-methyl-1-pentene, which is then reacted with phosgene to form the desired product.", "Starting Materials": [ "4-methyl-1-pentene", "Phosgene", "Chlorine gas", "Anhydrous magnesium sulfate", "Sodium bicarbonate", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 4-methyl-1-pentene", "4-methyl-2-pentanol is dehydrated using anhydrous magnesium sulfate as a drying agent to form 4-methyl-1-pentene.", "4-methyl-2-pentanol + anhydrous magnesium sulfate → 4-methyl-1-pentene + magnesium sulfate", "Step 2: Synthesis of 1-chloro-4-isocyanato-4-methylpentane", "4-methyl-1-pentene is reacted with phosgene and chlorine gas in the presence of sodium bicarbonate and ethanol to form 1-chloro-4-isocyanato-4-methylpentane.", "4-methyl-1-pentene + phosgene + chlorine gas + sodium bicarbonate + ethanol → 1-chloro-4-isocyanato-4-methylpentane + sodium chloride + carbon dioxide + water + hydrogen chloride", "The product is then extracted using diethyl ether and purified through distillation." ] } | |
CAS RN |
2649046-39-7 |
Molecular Formula |
C7H12ClNO |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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